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Compound of Interest

Compound Name:
1,4,7,10-Tetrabenzyl-1,4,7,10-

tetraazacyclododecane

Cat. No.: B173376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane. This

macrocyclic compound serves as a crucial intermediate in the synthesis of various derivatives

with applications in coordination chemistry, catalysis, and the development of therapeutic and

diagnostic agents.

Core Quantitative Data
The key physicochemical properties of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane
are summarized in the table below for easy reference and comparison.
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Property Value

Molecular Weight 532.78 g/mol

Monoisotopic Mass 532.3566 g/mol

Molecular Formula C₃₆H₄₄N₄

CAS Number 18084-64-5

Appearance White to off-white crystalline powder

Melting Point 143 - 147 °C

Purity ≥ 97% (HPLC)

Synthesis and Characterization
The synthesis of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane is typically achieved

through the N-alkylation of 1,4,7,10-tetraazacyclododecane (cyclen) with benzyl bromide. The

following section details a common experimental protocol for its synthesis and characterization.

Experimental Protocol: Synthesis of 1,4,7,10-
Tetrabenzyl-1,4,7,10-tetraazacyclododecane
Materials:

1,4,7,10-tetraazacyclododecane (cyclen)

Benzyl bromide

Potassium carbonate (K₂CO₃)

Acetonitrile (CH₃CN)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)
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Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 1,4,7,10-tetraazacyclododecane in

acetonitrile.

Addition of Reagents: Add an excess of potassium carbonate to the solution, followed by the

slow addition of at least four equivalents of benzyl bromide.

Reaction Conditions: The reaction mixture is stirred vigorously at room temperature for an

extended period, typically 24 to 48 hours, to ensure complete tetra-alkylation.

Workup: After the reaction is complete, the solvent is removed under reduced pressure. The

resulting residue is partitioned between dichloromethane and water.

Purification: The organic layer is washed sequentially with saturated sodium bicarbonate

solution and brine. It is then dried over anhydrous sodium sulfate, filtered, and the solvent is

evaporated to yield the crude product.

Recrystallization: The crude 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane can be

further purified by recrystallization from a suitable solvent system, such as

ethanol/tetrahydrofuran, to obtain a white crystalline solid.[1]

Characterization Methods
The identity and purity of the synthesized compound are confirmed using various analytical

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the chemical structure. The ¹H NMR spectrum in CDCl₃ typically shows

characteristic signals for the aromatic protons of the benzyl groups, the benzylic methylene

protons, and the protons of the cyclen ring.[2]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to

determine the exact mass of the molecule, confirming its elemental composition.[2]
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High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

final product. A purity of greater than 97% is generally expected for research applications.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates the general workflow for the synthesis and subsequent

characterization of 1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane.
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Caption: Workflow for the synthesis and characterization of the target compound.

Applications in Research and Development
1,4,7,10-Tetrabenzyl-1,4,7,10-tetraazacyclododecane is a versatile precursor for the

synthesis of various functionalized macrocycles. The benzyl groups can be removed through
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catalytic hydrogenolysis to yield the parent cyclen, which can then be further modified.[2] This

makes it a valuable starting material for:

MRI Contrast Agents: The cyclen core is a key component of chelators for gadolinium(III),

used in magnetic resonance imaging.

Radiopharmaceuticals: Derivatives are used to chelate radioactive isotopes for diagnostic

imaging and targeted radiotherapy.

Catalysis: The macrocyclic framework can be incorporated into catalysts for various organic

transformations.

Supramolecular Chemistry: It serves as a building block for the construction of complex host-

guest systems and molecular sensors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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